Cas no 2445786-14-9 ((4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride)

• Product Name: (4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride
• CAS No: 2445786-14-9
• MF: C₇H₁₂Cl₂N₂OS
• MW: 243.153978347778
• MDL: MFCD32858818
• CID: 5668083
• PubChem ID: 155821675
• Update Time: 2025-06-03

(4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride
• EN300-26977354
• 2445786-14-9
• 4-(Methylsulfonimidoyl)aniline;dihydrochloride

• MDL： MFCD32858818
• Inchi： 1S/C7H10N2OS.2ClH/c1-11(9,10)7-4-2-6(8)3-5-7;;/h2-5,9H,8H2,1H3;2*1H
• InChI Key： HPLWYPOAGMIALF-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(C1C=CC(=CC=1)N)(=N)=O

Computed Properties

• Exact Mass: 242.0047396g/mol
• Monoisotopic Mass: 242.0047396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Additional information on (4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride

Comprehensive Overview of (4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride (CAS No. 2445786-14-9)

(4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride (CAS No. 2445786-14-9) is a specialized sulfone derivative with a unique lambda6-sulfur coordination. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and biochemical studies. Its molecular structure features an imino-methyl group bonded to a sulfanone core, which contributes to its distinct reactivity and stability under various conditions.

The growing interest in sulfur-containing compounds like (4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride is driven by their versatility in drug discovery and catalysis. Researchers are particularly intrigued by its potential role in designing enzyme inhibitors or signal transduction modulators, aligning with current trends in precision medicine. The dihydrochloride salt form enhances its solubility, making it suitable for aqueous-phase reactions—a critical factor for high-throughput screening platforms.

In the context of green chemistry, this compound’s sulfanone moiety has been explored for sustainable synthesis routes. Recent publications highlight its utility in constructing heterocyclic scaffolds, addressing the demand for eco-friendly methodologies in organic synthesis. Its 4-aminophenyl group further enables selective functionalization, a feature highly sought after in bioconjugation and probe development for diagnostic applications.

From a spectroscopic characterization perspective, 2445786-14-9 exhibits notable UV-Vis absorption properties due to its conjugated system. This attribute makes it relevant for photophysical studies and sensor design, particularly in environmental monitoring systems. The compound’s stability under physiological pH conditions also positions it as a candidate for bioimaging research, a rapidly evolving field in nanotechnology.

Ongoing investigations into lambda6-sulfur compounds like this derivative focus on their redox-active behavior, which could unlock innovations in energy storage materials. The imino-methyl linkage’s electron density distribution offers insights for designing next-generation electrolytes, resonating with global interest in renewable energy solutions.

For researchers sourcing 2445786-14-9, quality parameters such as HPLC purity, residual solvent levels, and crystallinity are critical. Reputable suppliers provide detailed COA (Certificate of Analysis) documentation to ensure compliance with GLP standards, a frequent query among purchasers in academic and industrial settings.

The compound’s nomenclature—(4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride—reflects IUPAC conventions but may appear in literature under abbreviated forms like APIMS-DHC. This variability underscores the importance of CAS registry numbers (2445786-14-9) for unambiguous identification, a best practice emphasized in meta-analyses and patent filings.

Emerging discussions in cheminformatics platforms often cite this molecule’s QSAR descriptors, aiding in virtual screening workflows. Its Lipinski Rule compliance and polar surface area data are frequently analyzed for ADMET predictions, addressing common search trends among computational chemists.

In summary, (4-aminophenyl)(imino)methyl-lambda6-sulfanone dihydrochloride represents a multifaceted tool for modern research. Its intersection with drug development, green synthesis, and advanced materials ensures sustained relevance across disciplines, while its well-documented CAS No. 2445786-14-9 facilitates seamless collaboration in the scientific community.